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Compound of Interest

Compound Name: 2-Chloro-5-ethynylpyridine

Cat. No.: B033263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for 2-Chloro-5-
ethynylpyridine (CAS No. 263012-63-1). Adherence to these procedures is critical for

ensuring laboratory safety and proper environmental management.

Hazard Identification and Classification
2-Chloro-5-ethynylpyridine is a hazardous substance that requires careful handling. Based

on available safety data, it is classified as follows:

Hazard Class GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed.[1]

Acute toxicity, Inhalation H332 Harmful if inhaled.[1]

Skin corrosion/irritation H315 Causes skin irritation.[1]

Serious eye damage/eye

irritation
H319

Causes serious eye irritation.

[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

H335
May cause respiratory

irritation.[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 2-
Chloro-5-ethynylpyridine to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

Protects against splashes and

dust, preventing serious eye

irritation.[2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene). Gloves must be

inspected before use.[3]

Prevents skin contact and

subsequent irritation.

Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure. For

larger quantities or where

splashing is likely, chemical-

resistant coveralls are

recommended.

Minimizes the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, exposure limits

are exceeded, or irritation is

experienced, use a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates.[3][4]

Protects the respiratory tract

from irritation due to dust or

vapors.
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Operational Plan for Safe Handling
A systematic approach to handling is essential for safety.

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

[5]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2]

Before starting, verify that all necessary PPE is available and in good condition.

Keep the container of 2-Chloro-5-ethynylpyridine tightly closed when not in use.[6]

Handling Procedure:

Wear the appropriate PPE as specified in the table above.

Avoid the formation and inhalation of dust.[2][7]

Avoid contact with skin and eyes.[7][8]

After handling, wash hands and any exposed skin thoroughly with soap and water.

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, closed,

and labeled container for disposal. Avoid generating dust.[2]

Ventilate the area of the spill.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect

all cleaning materials as hazardous waste.[9]
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Disposal Plan
Dispose of 2-Chloro-5-ethynylpyridine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[7]

Waste Identification and Segregation:

All waste containing 2-Chloro-5-ethynylpyridine, including unused product, solutions,

and contaminated materials (e.g., pipette tips, absorbent pads, gloves), must be classified

as hazardous waste.[3][9]

Do not mix this waste with other incompatible waste streams.[3]

Waste Collection and Labeling:

Collect waste in a designated, properly sealed, and clearly labeled hazardous waste

container.[3][9]

The label should include "Hazardous Waste," the full chemical name "2-Chloro-5-
ethynylpyridine," and the associated hazards (e.g., Harmful, Irritant).[9]

Storage and Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

Contaminated clothing should be removed and decontaminated or disposed of as

hazardous waste.

Diagram: Safe Handling and Disposal Workflow for 2-Chloro-5-ethynylpyridine
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Safe Handling and Disposal Workflow for 2-Chloro-5-ethynylpyridine

Preparation & Engineering Controls
- Work in Fume Hood

- Eyewash/Shower Accessible
- Inspect PPE

Handling Procedure
- Wear Full PPE

- Avoid Dust/Inhalation
- Avoid Skin/Eye Contact

Post-Handling
- Wash Hands Thoroughly

- Decontaminate Work Area

Spill Management
- Evacuate Area
- Wear Full PPE

- Contain & Clean Up Spill
- Collect Waste

If Spill Occurs

Disposal
- Segregate Hazardous Waste

- Label Container Correctly
- Store in Designated Area
- Arrange for EHS Pickup

Dispose of Waste

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloro-5-ethynylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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